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Compound of Interest

Compound Name: 5,5-Dimethylhex-1-yne

CAS No.: 108490-21-7

Cat. No.: B010065

Get Quote

This technical guide provides an in-depth analysis of the predicted spectroscopic data for 5,5-
dimethylhex-1-yne (also known as neohexylacetylene), a terminal alkyne with a distinctive

tert-butyl group. This document is intended for researchers, scientists, and professionals in

drug development and chemical synthesis who require a thorough understanding of the

structural characterization of this compound. Given the absence of publicly available

experimental spectra, this guide leverages high-quality predicted data to elucidate the key

spectroscopic features, providing a robust framework for its identification and characterization.

Introduction
5,5-Dimethylhex-1-yne is a valuable building block in organic synthesis, offering a terminal

alkyne functionality for various coupling reactions, such as Sonogashira, Glaser, and click

chemistry. The sterically demanding tert-butyl group can impart unique solubility, stability, and

conformational properties to target molecules. Accurate spectroscopic characterization is

paramount for confirming the identity and purity of 5,5-dimethylhex-1-yne in any research or

development setting. This guide delves into the predicted ¹H NMR, ¹³C NMR, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS) data, explaining the theoretical underpinnings of

the expected spectral features.
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Molecular Structure and Isomeric Considerations
The structural integrity of 5,5-dimethylhex-1-yne is the foundation of its spectroscopic

signature. The presence of a terminal alkyne and a neopentyl moiety creates a distinct pattern

of signals that allows for its unambiguous identification against its isomers.

Caption: Molecular structure of 5,5-dimethylhex-1-yne.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

The following sections detail the predicted ¹H and ¹³C NMR spectra of 5,5-dimethylhex-1-yne.

¹H NMR Spectroscopy
The proton NMR spectrum is anticipated to show four distinct signals, each corresponding to a

unique proton environment in the molecule.

Predicted Chemical
Shift (ppm)

Multiplicity Integration Assignment

~2.20 Triplet (t) 2H -C≡C-CH₂-

~1.95 Triplet (t) 1H -C≡CH

~1.50 Triplet (t) 2H -CH₂-C(CH₃)₃

~0.95 Singlet (s) 9H -C(CH₃)₃

Interpretation and Rationale:

-C(CH₃)₃ (tert-Butyl) Protons (~0.95 ppm): The nine protons of the three methyl groups are

chemically equivalent due to free rotation around the C4-C5 bond. This results in a single,

sharp signal (singlet) with a high integration value (9H). Its upfield chemical shift is

characteristic of aliphatic protons shielded from deshielding groups.

-CH₂-C(CH₃)₃ Protons (~1.50 ppm): These two protons are adjacent to the bulky tert-butyl

group and are expected to appear as a triplet due to coupling with the neighboring

methylene protons at C3.
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-C≡C-CH₂- Protons (~2.20 ppm): The methylene group adjacent to the alkyne is deshielded

by the π-system of the triple bond, causing a downfield shift compared to the other

methylene group. This signal is predicted to be a triplet due to coupling with the protons on

C4.

-C≡CH (Alkynyl) Proton (~1.95 ppm): The terminal alkynyl proton is a key diagnostic signal.

Its chemical shift is influenced by the magnetic anisotropy of the triple bond. It is expected to

appear as a triplet due to long-range coupling with the methylene protons at C3.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum is predicted to exhibit six signals, corresponding to the six

chemically non-equivalent carbon atoms in the molecule.

Predicted Chemical Shift (ppm) Carbon Atom

~84.0 C1 (-C≡CH)

~68.0 C2 (-C≡CH)

~42.0 C4 (-CH₂-C(CH₃)₃)

~31.0 C5 (-C(CH₃)₃)

~29.0 C6, C7, C8 (-C(CH₃)₃)

~18.0 C3 (-C≡C-CH₂-)

Interpretation and Rationale:

Alkynyl Carbons (C1 and C2): The sp-hybridized carbons of the alkyne typically resonate in

the range of 65-90 ppm. The terminal carbon (C1) is expected to be slightly more downfield

than the internal carbon (C2).

Quaternary Carbon (C5): The carbon of the tert-butyl group that is bonded to the three

methyl groups and the methylene group is a quaternary carbon and is expected to have a

chemical shift around 31.0 ppm.
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tert-Butyl Methyl Carbons (C6, C7, C8): The three equivalent methyl carbons of the tert-butyl

group will give rise to a single, intense signal around 29.0 ppm.

Methylene Carbons (C3 and C4): The two methylene carbons will have distinct chemical

shifts. The carbon closer to the alkyne (C3) is expected to be more upfield (~18.0 ppm) than

the carbon adjacent to the tert-butyl group (C4, ~42.0 ppm).

Infrared (IR) Spectroscopy
IR spectroscopy is instrumental in identifying the functional groups present in a molecule. The

predicted IR spectrum of 5,5-dimethylhex-1-yne would be characterized by the following key

absorptions:

Predicted Frequency
(cm⁻¹)

Vibration Functional Group

~3300 C-H Stretch Terminal Alkyne (-C≡C-H)

~2960-2870 C-H Stretch Aliphatic (sp³ C-H)

~2120 C≡C Stretch Alkyne

~1470 C-H Bend CH₂ and CH₃

~1365 C-H Bend gem-Dimethyl (tert-butyl)

Interpretation and Rationale:

-C≡C-H Stretch (~3300 cm⁻¹): This is a sharp, strong absorption and is a definitive indicator

of a terminal alkyne.

C≡C Stretch (~2120 cm⁻¹): The stretching vibration of the carbon-carbon triple bond gives

rise to a weak to medium intensity band. In terminal alkynes, this band is typically more

intense than in internal alkynes.

Aliphatic C-H Stretches (~2960-2870 cm⁻¹): These strong absorptions are due to the

stretching vibrations of the C-H bonds in the methylene and methyl groups.
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gem-Dimethyl Bending (~1365 cm⁻¹): The characteristic bending vibration of the tert-butyl

group often appears as a sharp, medium-intensity band.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 5,5-dimethylhex-1-yne (Molecular Weight: 110.20 g/mol ), the electron

ionization (EI) mass spectrum is predicted to show the following key features:

m/z
Predicted Relative
Intensity

Fragment

110 Low [M]⁺ (Molecular Ion)

95 Moderate [M-CH₃]⁺

57 High [C(CH₃)₃]⁺ (tert-Butyl cation)

41 Moderate [C₃H₅]⁺ (Allyl cation)

Interpretation and Rationale:

Molecular Ion ([M]⁺, m/z 110): The molecular ion peak is expected to be present but may be

of low intensity due to the facile fragmentation of the molecule.

[M-CH₃]⁺ (m/z 95): Loss of a methyl group from the tert-butyl moiety is a common

fragmentation pathway, leading to a relatively stable secondary carbocation.

[C(CH₃)₃]⁺ (m/z 57): The most prominent peak in the spectrum is predicted to be the tert-

butyl cation. This is due to the high stability of this tertiary carbocation, making α-cleavage a

highly favorable fragmentation pathway.

[C₃H₅]⁺ (m/z 41): The allyl cation is a common fragment in the mass spectra of many organic

compounds and can be formed through various rearrangement and fragmentation pathways.
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Caption: Predicted major fragmentation pathway of 5,5-dimethylhex-1-yne in EI-MS.

Experimental Protocols
While the data presented here is predicted, the following are standardized, field-proven

protocols for the acquisition of spectroscopic data for a compound like 5,5-dimethylhex-1-yne.

NMR Spectroscopy Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of 5,5-dimethylhex-1-yne in ~0.6 mL

of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of

an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is required.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

optimize the magnetic field homogeneity.

¹H NMR Acquisition: Acquire the proton spectrum using a standard single-pulse experiment.

A spectral width of ~12 ppm, centered at ~6 ppm, is typically sufficient. An acquisition time of

2-4 seconds and a relaxation delay of 1-5 seconds are standard parameters.

¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse

sequence (e.g., zgpg30). A wider spectral width (~220 ppm) is necessary. Due to the lower

natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans will be

required to achieve an adequate signal-to-noise ratio.

IR Spectroscopy Acquisition
Sample Preparation (Neat Liquid): Place a drop of neat 5,5-dimethylhex-1-yne between two

NaCl or KBr plates.
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Instrument Setup: Place the salt plates in the sample holder of the FTIR spectrometer.

Data Acquisition: Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution

of 4 cm⁻¹. A background spectrum of the clean salt plates should be acquired and

automatically subtracted from the sample spectrum.

Mass Spectrometry Acquisition
Sample Introduction: Introduce a dilute solution of 5,5-dimethylhex-1-yne in a volatile

solvent (e.g., dichloromethane or hexane) into the mass spectrometer via a gas

chromatograph (GC-MS) for separation and purification before ionization.

Ionization: Utilize electron ionization (EI) at a standard energy of 70 eV.

Mass Analysis: Scan a mass range of m/z 35-200 to detect the molecular ion and all

significant fragments.

Conclusion
This technical guide provides a comprehensive overview of the predicted spectroscopic data

for 5,5-dimethylhex-1-yne. The analysis of the anticipated ¹H NMR, ¹³C NMR, IR, and MS

spectra reveals a unique set of spectroscopic features that are directly correlated with its

molecular structure. The detailed interpretation and standardized experimental protocols herein

offer a valuable resource for scientists engaged in the synthesis, characterization, and

application of this important chemical building block. While this guide is based on predicted

data, it establishes a strong foundation for the interpretation of experimentally acquired spectra

and serves as a practical tool for the rapid and accurate identification of 5,5-dimethylhex-1-
yne.

To cite this document: BenchChem. [Spectroscopic Data of 5,5-Dimethylhex-1-yne: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010065/docs#spectroscopic-data-of-5-5-dimethylhex-
1-yne-a-technical-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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